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Compound of Interest

Compound Name: 4-iodotetrahydro-2H-pyran

Cat. No.: B1306222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Iodotetrahydro-2H-pyran is a versatile cyclic iodoalkane intermediate crucial in

pharmaceutical and chemical synthesis. However, its utility is intrinsically linked to its stability.

This guide provides a comprehensive overview of the stability profile, recommended storage

conditions, and potential degradation pathways of 4-iodotetrahydro-2H-pyran. Due to the

inherent reactivity of the carbon-iodine bond, particularly in a secondary position, this

compound is susceptible to degradation via nucleophilic substitution, and potentially through

thermal and photochemical pathways. Strict adherence to recommended storage and handling

protocols is paramount to ensure its quality and integrity for research and development

applications.

Physicochemical Properties and Stability Overview
4-Iodotetrahydro-2H-pyran is a colorless to light yellow liquid.[1] The carbon-iodine (C-I) bond

is the weakest among the carbon-halogen bonds, rendering iodoalkanes the most reactive and

least stable in this class of compounds. As a secondary iodoalkane, 4-iodotetrahydro-2H-
pyran is expected to be more reactive than primary iodoalkanes but less so than tertiary ones.

Its primary route of decomposition is likely nucleophilic substitution, such as hydrolysis, which

would lead to the formation of tetrahydro-2H-pyran-4-ol and hydroiodic acid.
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Some commercial sources indicate that 4-iodotetrahydro-2H-pyran is supplied with a

stabilizer, such as sodium thiosulfate, to mitigate decomposition. This underscores the

compound's inherent instability and the need for careful handling.

Table 1: Summary of Physicochemical and Storage Data for 4-Iodotetrahydro-2H-pyran

Parameter Value/Recommendation Source(s)

Molecular Formula C₅H₉IO [1][2]

Molecular Weight 212.03 g/mol [2]

Appearance
Clear, colorless to light yellow

liquid
[1]

Boiling Point 79 °C [1]

Storage Temperature 2-8°C (protect from light) [1]

Alternative Storage Ambient Temperature

Purity (Typical) ≥95% [3]

Hazard Codes Xi (Irritant) [1]

Risk Statements
R36/37/38 (Irritating to eyes,

respiratory system and skin)
[1]

Safety Statements

S26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S36/37/39

(Wear suitable protective

clothing, gloves and eye/face

protection)

[1]

Factors Influencing Stability and Degradation
Pathways
The stability of 4-iodotetrahydro-2H-pyran is influenced by several factors, including

temperature, light, and the presence of nucleophiles. The tetrahydropyran ring itself is a stable
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saturated heterocycle, but the C-I bond is the reactive site.

Factors Influencing the Stability of 4-Iodotetrahydro-2H-pyran
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Factors Influencing Stability

3.1 Nucleophilic Substitution (Hydrolysis) The most probable degradation pathway for 4-
iodotetrahydro-2H-pyran is SN1 or SN2 reaction with nucleophiles. In the presence of water,

this leads to hydrolysis, forming tetrahydro-2H-pyran-4-ol and hydroiodic acid (HI). The

liberated HI can further catalyze the degradation of the ether linkage under certain conditions.

3.2 Thermal Decomposition While specific data for 4-iodotetrahydro-2H-pyran is not readily

available, iodoalkanes can undergo thermal decomposition. At elevated temperatures,

homolytic cleavage of the C-I bond can occur, generating radical intermediates. These radicals
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can then participate in a variety of subsequent reactions, potentially leading to complex

mixtures of degradation products.

3.3 Photochemical Decomposition The C-I bond is susceptible to cleavage upon exposure to

ultraviolet (UV) light. This photochemical decomposition also proceeds via a radical

mechanism, similar to thermal decomposition, and can lead to discoloration and loss of purity.

Therefore, protection from light is a critical storage requirement.

Recommended Storage and Handling
To maintain the purity and stability of 4-iodotetrahydro-2H-pyran, the following storage and

handling procedures are recommended:

Temperature: Store in a refrigerator at 2-8°C.[1] Avoid repeated freeze-thaw cycles.

Light: Store in an amber or opaque container to protect from light.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure

to moisture and oxygen.

Container: Use a tightly sealed, clean, and dry container made of a non-reactive material.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid

contact with skin and eyes, and inhalation of vapors.

Experimental Protocol for Stability Assessment
This section outlines a general protocol for assessing the stability of 4-iodotetrahydro-2H-
pyran under various conditions. This protocol can be adapted based on the specific analytical

capabilities and requirements of the laboratory.

5.1 Objective To evaluate the stability of 4-iodotetrahydro-2H-pyran under defined storage

conditions (e.g., temperature, humidity, light) over a specified period.

5.2 Materials and Equipment

4-Iodotetrahydro-2H-pyran (high purity)
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Environmental/stability chambers

Amber glass vials with inert caps

Analytical balance

Volumetric flasks and pipettes

HPLC or GC-MS system

Appropriate solvents for analysis (e.g., HPLC-grade acetonitrile, water)

Reference standards for 4-iodotetrahydro-2H-pyran and potential degradation products

(e.g., tetrahydro-2H-pyran-4-ol)

5.3 Experimental Workflow
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Workflow for Stability Assessment of 4-Iodotetrahydro-2H-pyran

Start: High-Purity Sample

Sample Preparation
(Aliquoting into vials)

Storage under Defined Conditions
(e.g., 25°C/60% RH, 40°C/75% RH, Photostability)

Time-Point Sampling
(e.g., T=0, 1, 3, 6 months)

Analytical Testing
(HPLC or GC-MS)

Data Analysis
(Purity, Degradation Products)

Stability Report Generation
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Stability Assessment Workflow

5.4 Procedure
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Initial Analysis (T=0): Perform a full characterization of the initial batch of 4-iodotetrahydro-
2H-pyran to establish its initial purity and impurity profile.

Sample Preparation: Aliquot the compound into multiple amber vials, ensuring each vial is

tightly sealed.

Storage: Place the vials in stability chambers under the desired conditions. Suggested

conditions include:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Refrigerated: 5°C ± 3°C

Photostability: As per ICH Q1B guidelines.

Time-Point Testing: At predetermined time points (e.g., 0, 1, 3, 6, and 12 months for long-

term studies; 0, 1, 3, and 6 months for accelerated studies), remove vials from the

chambers.

Analysis: Analyze the samples for:

Appearance: Visual inspection for color change or precipitate formation.

Assay: Quantify the amount of remaining 4-iodotetrahydro-2H-pyran using a validated

HPLC or GC-MS method.

Degradation Products: Identify and quantify any significant degradation products.

Data Evaluation: Compare the results at each time point to the initial data. A significant

change is typically defined as a failure to meet the established acceptance criteria for assay

and degradation products.

5.5 Analytical Method (Example: HPLC)

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at an appropriate wavelength (to be determined based on the UV spectrum of

the compound).

Injection Volume: 10 µL.

Column Temperature: 30°C.

Note: This is a starting point, and the method must be fully developed and validated for the

specific application.

Conclusion
4-Iodotetrahydro-2H-pyran is a reactive and valuable intermediate that requires careful

storage and handling to ensure its stability. The primary degradation pathway is nucleophilic

substitution, and the compound is also sensitive to heat and light. By adhering to the

recommended storage conditions of refrigeration, protection from light, and use of an inert

atmosphere, the shelf-life of this reagent can be maximized. For critical applications in drug

development, a formal stability testing program, as outlined in this guide, is essential to

establish an appropriate retest period and to ensure the quality and reliability of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Stability and Storage of 4-
Iodotetrahydro-2H-pyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306222#4-iodotetrahydro-2h-pyran-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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